Cas no 876061-34-6 (2-bromo-N-methyl-4-(propan-2-yl)aniline)

• Product Name: 2-bromo-N-methyl-4-(propan-2-yl)aniline
• CAS No: 876061-34-6
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD29094759
• CID: 1907868
• PubChem ID: 20607389
• Update Time: 2025-08-05

2-bromo-N-methyl-4-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N-methyl-4-(1-methylethyl)-
• 2-bromo-N-methyl-4-(propan-2-yl)aniline
• 876061-34-6
• EN300-21659200

• MDL： MFCD29094759
• Inchi： 1S/C10H14BrN/c1-7(2)8-4-5-10(12-3)9(11)6-8/h4-7,12H,1-3H3
• InChI Key： HKMLVHRVHZUXTH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)C)NC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes